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Compound of Interest

Compound Name: 1-Naphthohydrazide

Cat. No.: B185670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 1-Naphthohydrazide (CAS No. 43038-45-5). The information is curated to support

research, development, and drug discovery applications by presenting detailed data on its

physicochemical characteristics, spectral properties, synthesis, and reactivity.

Chemical and Physical Properties
1-Naphthohydrazide is a white to slightly pale yellow crystalline powder.[1] It is an organic

compound featuring a naphthalene ring substituted with a hydrazide group at the 1-position.[2]

This structure imparts a unique combination of aromatic and reactive characteristics, making it

a valuable intermediate in various chemical syntheses.

Table 1: Physicochemical Properties of 1-Naphthohydrazide
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Property Value Source(s)

CAS Number 43038-45-5 [1][2][3]

Molecular Formula C₁₁H₁₀N₂O [1][2][3]

Molecular Weight 186.21 g/mol [1][3]

Melting Point 165-170 °C [1][4]

Boiling Point Data not available

Appearance
White to light yellow

powder/crystal
[1]

Solubility Soluble in Methanol [3][5]

pKa (Predicted) 12.65 ± 0.30 [3]

Density (Predicted) 1.232 ± 0.06 g/cm³ [3]

Chemical Structure
The structure of 1-Naphthohydrazide consists of a naphthalene core with a carbohydrazide

group attached to the C1 position.

Structural Representations:

SMILES:NNC(=O)C1=C2C=CC=CC2=CC=C1[6]

InChI:InChI=1S/C11H10N2O/c12-13-11(14)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,12H2,(H,13,14)

[2]

InChIKey:VMFUMDXVTKTZQY-UHFFFAOYSA-N[2]

Logical Relationship of Functional Groups

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.myskinrecipes.com/shop/en/hydrazide-derivatives/114960--1-naphthohydrazide.html
https://cymitquimica.com/cas/43038-45-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.myskinrecipes.com/shop/en/hydrazide-derivatives/114960--1-naphthohydrazide.html
https://cymitquimica.com/cas/43038-45-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.myskinrecipes.com/shop/en/hydrazide-derivatives/114960--1-naphthohydrazide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.myskinrecipes.com/shop/en/hydrazide-derivatives/114960--1-naphthohydrazide.html
https://www.tcichemicals.com/OP/en/p/N0776
https://www.myskinrecipes.com/shop/en/hydrazide-derivatives/114960--1-naphthohydrazide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.tcichemicals.com/JP/en/p/N0776
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1706406.htm
https://www.benchchem.com/product/b185670?utm_src=pdf-body
https://www.bldpharm.com/products/43038-45-5.html
https://cymitquimica.com/cas/43038-45-5/
https://cymitquimica.com/cas/43038-45-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Naphthalene Ring
(C₁₀H₇)

1-Naphthohydrazide

Aromatic Core

Hydrazide Group
(-CONHNH₂)

Functional Group

Click to download full resolution via product page

Caption: Structural components of 1-Naphthohydrazide.

Spectral Data
While specific spectral data for 1-Naphthohydrazide is not readily available in public

databases, supplier specifications indicate that the NMR and IR spectra conform to the

expected structure.[1]

Experimental Protocols
Synthesis of 1-Naphthohydrazide
A common method for the synthesis of 1-Naphthohydrazide involves the reaction of a 1-

naphthoic acid ester with hydrazine hydrate.

Experimental Workflow for Synthesis
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Caption: General workflow for the synthesis of 1-Naphthohydrazide.

Detailed Methodology:
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A detailed experimental protocol for a similar class of compounds, hydrazones derived from 3-

hydroxy-2-naphthohydrazide, involves the following steps which can be adapted for related

syntheses.[7]

Dissolution of Starting Material: The corresponding aldehyde is dissolved in a suitable

solvent, such as methanol, and stirred for a period (e.g., 20 minutes).[7]

Addition of Hydrazide: 3-Hydroxy-2-naphthohydrazide is then added to the solution.[7]

Catalysis: A catalytic amount of an acid, such as acetic acid (2-3 drops), is introduced to the

reaction mixture.[7]

Reflux: The reaction is heated under reflux for several hours (e.g., 4-5 hours), during which

the product precipitates out of the solution.[7]

Isolation and Purification: After completion of the reaction (monitored by TLC), the precipitate

is filtered, washed with the solvent (e.g., methanol), and dried to yield the final product.[7]

Reactivity and Stability
1-Naphthohydrazide's reactivity is primarily centered around the hydrazide functional group.

[2] This group allows it to readily participate in condensation reactions with aldehydes and

ketones to form hydrazones.[2] These hydrazone derivatives are a significant class of

compounds with a wide range of biological activities.[1]

Stability:

The compound is known to be air-sensitive and should be stored under an inert atmosphere at

room temperature.[4][5][8]

Biological Activity and Signaling Pathways
Naphthohydrazide derivatives are recognized for their broad spectrum of pharmacological

activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][9] The

hydrazide-hydrazone moiety is a well-established pharmacophore found in numerous bioactive

compounds.[9] When combined with the naphthalene core, which can interact with biological
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targets such as DNA, the resulting scaffold is a compelling starting point for the development of

new therapeutic agents.[9]

While specific signaling pathways modulated by 1-Naphthohydrazide have not been detailed

in the available literature, its derivatives, particularly hydrazones, are known to exert their

biological effects through various mechanisms. For instance, certain hydrazone derivatives of

3-hydroxy-2-naphthoic acid have been investigated for their potential in managing diabetes by

inhibiting α-glucosidase.[10] In silico docking studies of these derivatives suggest that the

hydrazide and naphthalene-ol groups are crucial for binding to the active site of the enzyme.

[10]
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Caption: Conceptual diagram of hydrazone-mediated biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Naphthohydrazides_A_Scaffolding_for_Next_Generation_Therapeutics.pdf
https://www.benchchem.com/product/b185670?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38013251/
https://pubmed.ncbi.nlm.nih.gov/38013251/
https://www.benchchem.com/product/b185670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Naphthohydrazide [myskinrecipes.com]

2. CAS 43038-45-5: 1-Naphthoic hydrazide | CymitQuimica [cymitquimica.com]

3. 1-NAPHTHHYDRAZIDE | 43038-45-5 [chemicalbook.com]

4. 1-Naphthohydrazide | 43038-45-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

5. 1-Naphthohydrazide | 43038-45-5 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

6. 43038-45-5|1-Naphthohydrazide|BLD Pharm [bldpharm.com]

7. Synthesis of novel 3-hydroxy-2-naphthoic hydrazones as selective chemosensors for
cyanide ions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00788J [pubs.rsc.org]

8. spectrumchemical.com [spectrumchemical.com]

9. benchchem.com [benchchem.com]

10. Synthesis of 3-hydroxy-2-naphthohydrazide-based hydrazones and their implications in
diabetic management via in vitro and in silico approaches - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Naphthohydrazide:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185670#1-naphthohydrazide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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